molecular formula C8H10N2O4 B1208775 3-(2-Carboxyethyl)thymine CAS No. 74423-09-9

3-(2-Carboxyethyl)thymine

Cat. No. B1208775
CAS RN: 74423-09-9
M. Wt: 198.18 g/mol
InChI Key: FCQZARGENYSGQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Carboxyethyl)thymine, also known as 3-(2-Carboxyethyl)thymine, is a useful research compound. Its molecular formula is C8H10N2O4 and its molecular weight is 198.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Carboxyethyl)thymine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Carboxyethyl)thymine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

74423-09-9

Product Name

3-(2-Carboxyethyl)thymine

Molecular Formula

C8H10N2O4

Molecular Weight

198.18 g/mol

IUPAC Name

3-(5-methyl-2,4-dioxo-1H-pyrimidin-3-yl)propanoic acid

InChI

InChI=1S/C8H10N2O4/c1-5-4-9-8(14)10(7(5)13)3-2-6(11)12/h4H,2-3H2,1H3,(H,9,14)(H,11,12)

InChI Key

FCQZARGENYSGQL-UHFFFAOYSA-N

SMILES

CC1=CNC(=O)N(C1=O)CCC(=O)O

Canonical SMILES

CC1=CNC(=O)N(C1=O)CCC(=O)O

Other CAS RN

74423-09-9

synonyms

3-(2-carboxyethyl)thymine

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.